Cas no 2649068-43-7 ((chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone)

• Product Name: (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone
• CAS No: 2649068-43-7
• MF: C₁₀H₁₀ClN₃O₄S₂
• MW: 335.787098407745
• MDL: MFCD30345480
• CID: 5237608
• PubChem ID: 165751256
• Update Time: 2025-07-15

(chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, N-[ethyloxido(5-phenyl-1,3,4-oxadiazol-2-yl)-λ4-sulfanylidene]-
• EN300-314996
• [(chlorosulfonyl)imino](ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone
• 2649068-43-7
• (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone

• MDL： MFCD30345480
• Inchi： 1S/C10H10ClN3O4S2/c1-2-19(15,14-20(11,16)17)10-13-12-9(18-10)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： QPVOTKUFIJXPGG-UHFFFAOYSA-N
• SMILES： ClS(N=S(C1=NN=C(C2C=CC=CC=2)O1)(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 334.9801258g/mol
• Monoisotopic Mass: 334.9801258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 520.1±33.0 °C(Predicted)

Additional information on (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone

Exploring the Unique Properties and Applications of (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone (CAS No. 2649068-43-7)

The compound (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone (CAS No. 2649068-43-7) has garnered significant attention in recent years due to its unique molecular structure and potential applications in various fields. This sulfanone derivative features a 5-phenyl-1,3,4-oxadiazole core, which is known for its stability and versatility in chemical reactions. Researchers are particularly interested in its chlorosulfonyl and imino functional groups, which contribute to its reactivity and potential utility in synthetic chemistry.

One of the most frequently searched questions about this compound revolves around its synthesis methods and reaction mechanisms. The presence of the lambda6-sulfanone moiety makes it a fascinating subject for studies on sulfur-containing heterocycles, a hot topic in modern organic chemistry. Its ethyl substituent further enhances its solubility in organic solvents, making it a candidate for catalysis and material science applications. These properties align with the growing demand for high-performance materials and green chemistry solutions.

In the context of drug discovery, the 5-phenyl-1,3,4-oxadiazol-2-yl group is often associated with bioactive molecules, sparking interest in its potential pharmacological applications. While this compound is not yet widely studied in clinical settings, its structural features suggest possible interactions with enzymatic targets. This aligns with current trends in precision medicine and computational drug design, where researchers seek novel scaffolds for therapeutic development.

From an industrial perspective, the chlorosulfonyl group in this compound opens doors for polymer modification and surface functionalization. These applications are highly relevant to industries focusing on advanced coatings and nanotechnology. The compound’s ability to act as a cross-linking agent or reactive intermediate makes it valuable for creating customized materials with tailored properties. Such innovations are critical for sectors like electronics, aerospace, and renewable energy.

Environmental scientists are also exploring the degradation pathways and ecological impact of similar sulfanone-based compounds. With increasing regulatory focus on chemical safety and biodegradability, understanding the behavior of (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone in natural systems is essential. This aligns with global efforts to develop sustainable chemicals that minimize environmental footprints.

In summary, (chlorosulfonyl)imino(ethyl)(5-phenyl-1,3,4-oxadiazol-2-yl)-lambda6-sulfanone (CAS No. 2649068-43-7) represents a multifaceted compound with promising applications across chemistry, materials science, and biomedical research. Its unique structural features and reactivity profile make it a subject of ongoing investigation, particularly in areas like heterocyclic chemistry and functional material design. As research progresses, this compound may unlock new possibilities for innovation in science and industry.